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Compound of Interest

Compound Name: Cinnamyl benzoate

Cat. No.: B2763788 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract
This document provides a detailed protocol for the purification of cinnamyl benzoate via

recrystallization. Cinnamyl benzoate, a benzoate ester with applications in the fragrance and

pharmaceutical industries, can be effectively purified to remove impurities through a carefully

selected solvent system. This protocol outlines a method using a mixed solvent system of

ethanol and water, which leverages the differential solubility of cinnamyl benzoate at varying

temperatures.

Physicochemical Properties of Cinnamyl Benzoate
A summary of the key physical and chemical properties of cinnamyl benzoate is presented in

Table 1. This data is essential for understanding the compound's behavior during the

recrystallization process.

Table 1: Physicochemical Data of Cinnamyl Benzoate
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Property Value Reference(s)

Molecular Formula C₁₆H₁₄O₂ [1][2][3]

Molecular Weight 238.28 g/mol [1][3][4]

Appearance White crystalline powder [1][4]

Melting Point 31-33 °C

Boiling Point 335 °C @ 760 mmHg [4]

Solubility
Soluble in alcohol; Insoluble in

water
[2][4]

CAS Number 5320-75-2 [1][2]

Recrystallization Protocol
This protocol is designed for the purification of approximately 5 grams of crude cinnamyl
benzoate. Adjustments to solvent volumes may be necessary depending on the initial purity of

the sample.

Materials and Equipment
Crude cinnamyl benzoate

Ethanol (95% or absolute)

Deionized water

Erlenmeyer flasks (50 mL and 100 mL)

Hot plate with magnetic stirring capabilities

Magnetic stir bar

Graduated cylinders

Pasteur pipettes
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Buchner funnel and flask

Filter paper

Ice bath

Spatula

Watch glass

Experimental Procedure
Dissolution:

Place 5.0 g of crude cinnamyl benzoate into a 100 mL Erlenmeyer flask equipped with a

magnetic stir bar.

Add 20 mL of ethanol to the flask.

Gently heat the mixture on a hot plate with stirring.

Continue to add ethanol in small portions (1-2 mL at a time) until the cinnamyl benzoate
is completely dissolved at the boiling point of the solvent. Avoid adding a large excess of

solvent.

Hot Filtration (Optional):

If any insoluble impurities are observed in the hot solution, perform a hot gravity filtration.

Pre-heat a second Erlenmeyer flask and a funnel with a small piece of fluted filter paper.

Quickly pour the hot solution through the pre-heated funnel to remove the insoluble

impurities.

Inducing Crystallization:

Heat the clear ethanolic solution of cinnamyl benzoate back to a gentle boil.
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Slowly add deionized water dropwise to the boiling solution while stirring. Continue adding

water until the solution becomes faintly cloudy (turbid). This indicates that the solution is

saturated.

To ensure the formation of pure crystals, add a few drops of hot ethanol back into the

solution until the cloudiness just disappears.

Cooling and Crystallization:

Remove the flask from the heat source, cover it with a watch glass, and allow it to cool

slowly to room temperature. Slow cooling is crucial for the formation of large, well-defined

crystals.

Once the flask has reached room temperature, place it in an ice bath for at least 30

minutes to maximize the yield of the purified crystals.

Isolation and Washing of Crystals:

Collect the crystals by vacuum filtration using a Buchner funnel and a clean filter flask.

Wash the crystals with a small amount of ice-cold 50:50 ethanol/water mixture to remove

any adhering soluble impurities.

Continue to draw air through the crystals on the filter for several minutes to aid in drying.

Drying:

Carefully transfer the purified crystals from the filter paper to a pre-weighed watch glass.

Allow the crystals to air dry completely. For faster drying, a desiccator or a vacuum oven at

a low temperature can be used.

Analysis:

Once dry, weigh the purified cinnamyl benzoate to determine the percent recovery.

Measure the melting point of the purified crystals. A sharp melting point close to the

literature value (31-33 °C) is indicative of high purity.
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Experimental Workflow
The following diagram illustrates the key steps in the purification of cinnamyl benzoate by

recrystallization.

1. Dissolution
Crude cinnamyl benzoate is dissolved in a minimum amount of hot ethanol.

2. Hot Filtration (Optional)
Insoluble impurities are removed by filtering the hot solution.

3. Inducing Crystallization
Hot water is added to the ethanolic solution until turbidity is observed, followed by the addition of a few drops of hot ethanol to redissolve the initial precipitate.

4. Cooling & Crystallization
The saturated solution is cooled slowly to room temperature and then in an ice bath to promote crystal formation.

5. Isolation & Washing
Purified crystals are collected by vacuum filtration and washed with a cold ethanol/water mixture.

6. Drying
The crystals are dried to remove residual solvent.

7. Analysis
The yield and purity (melting point) of the final product are determined.

Click to download full resolution via product page

Caption: Workflow for the purification of cinnamyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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